Cas no 1261724-55-3 (2-Amino-4-(trifluoromethoxy)benzamide)

• Product Name: 2-Amino-4-(trifluoromethoxy)benzamide
• CAS No: 1261724-55-3
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD18390025
• CID: 2104966
• PubChem ID: 22478125
• Update Time: 2025-06-08

2-Amino-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(trifluoromethoxy)Benzamide
• 2-Amino-4-trifluoromethoxybenzamide
• Benzamide, 2-amino-4-(trifluoromethoxy)-
• DB-227211
• CL9293
• AKOS025402854
• MFCD18390025
• SCHEMBL2314619
• CS-0096487
• AS-46282
• 1261724-55-3
• WAFBRVUWYMOYSW-UHFFFAOYSA-N
• 2-Amino-4-(trifluoromethoxy)benzamide

• MDL： MFCD18390025
• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)15-4-1-2-5(7(13)14)6(12)3-4/h1-3H,12H2,(H2,13,14)
• InChI Key： WAFBRVUWYMOYSW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(N)=O)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 1.8

Additional information on 2-Amino-4-(trifluoromethoxy)benzamide

Professional Introduction to 2-Amino-4-(trifluoromethoxy)benzamide (CAS No. 1261724-55-3)

2-Amino-4-(trifluoromethoxy)benzamide (CAS No. 1261724-55-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its amino and trifluoromethoxy substituents on a benzamide backbone, possesses intriguing pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-amino-4-(trifluoromethoxy)benzamide contributes to its distinctive chemical behavior, which includes strong interactions with biological targets due to the presence of both polar and non-polar functional groups. The trifluoromethoxy group, in particular, enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design. This feature has been extensively explored in recent years, leading to several innovative approaches in medicinal chemistry.

In the realm of academic research, 2-amino-4-(trifluoromethoxy)benzamide has been studied for its potential role in modulating various biological pathways. Its ability to interact with enzymes and receptors has led to investigations into its effects on inflammation, pain management, and even neurodegenerative diseases. Recent studies have highlighted its interaction with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in inflammatory responses.

The pharmaceutical industry has also shown keen interest in this compound due to its versatile chemical properties. Researchers have leveraged the structural features of 2-amino-4-(trifluoromethoxy)benzamide to develop novel derivatives with enhanced pharmacological activity. For instance, modifications at the amino group have been explored to improve binding affinity and selectivity towards specific targets. These efforts have resulted in several patents and ongoing clinical trials evaluating the efficacy of these derivatives in treating various conditions.

The synthesis of 2-amino-4-(trifluoromethoxy)benzamide presents unique challenges due to its complex functional groups. However, advancements in synthetic methodologies have made it more accessible for large-scale production. Techniques such as multi-step organic synthesis and catalytic processes have been optimized to ensure high yields and purity. These advancements not only facilitate research but also pave the way for commercial development of drugs based on this compound.

The environmental impact of synthesizing and using 2-amino-4-(trifluoromethoxy)benzamide is another area of growing interest. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental footprint of drug production. Sustainable synthetic routes, including biocatalysis and solvent-free reactions, are being explored to achieve these goals. Such initiatives align with global efforts to promote sustainable pharmaceutical practices.

The future prospects of 2-amino-4-(trifluoromethoxy)benzamide are promising, with ongoing research uncovering new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits. As our understanding of biological systems continues to evolve, this compound is likely to play a crucial role in the development of next-generation therapeutics.

In conclusion, 2-amino-4-(trifluoromethoxy)benzamide (CAS No. 1261724-55-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and pharmacological properties make it a valuable tool for researchers investigating various diseases. With continued advancements in synthetic chemistry and drug design, this compound is poised to make substantial contributions to medicine in the coming years.